Cas no 1780718-98-0 (3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid)

3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid is a heterocyclic compound featuring a fused thienopyridine core with an amino and carboxylic acid functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The ethyl substituent enhances lipophilicity, potentially improving membrane permeability in drug candidates. Its carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other conjugates. The compound’s rigid bicyclic framework contributes to structural stability, making it suitable for applications requiring precise molecular geometry. It is commonly utilized in medicinal chemistry research for scaffold diversification and lead optimization.
3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid structure
1780718-98-0 structure
Product Name:3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid
CAS No:1780718-98-0
MF:C10H10N2O2S
MW:222.263600826263
CID:5796076
PubChem ID:105479143
Update Time:2025-10-21

3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1780718-98-0
    • EN300-6730832
    • SCHEMBL19212248
    • 3-amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid
    • 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid
    • Inchi: 1S/C10H10N2O2S/c1-2-5-3-4-6-7(11)8(10(13)14)15-9(6)12-5/h3-4H,2,11H2,1H3,(H,13,14)
    • InChI Key: GAEASBPKTOCRSX-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C2=CC=C(CC)N=C12)N

Computed Properties

  • Exact Mass: 222.04629874g/mol
  • Monoisotopic Mass: 222.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 104Ų

3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid Pricemore >>

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Additional information on 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid

Comprehensive Overview of 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 1780718-98-0)

3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 1780718-98-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thienopyridine derivative is characterized by a fused ring system combining thiophene and pyridine moieties, which are known for their bioactivity. The presence of an amino group and a carboxylic acid functionality enhances its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its role as a pharmacophore in designing novel therapeutics for diseases such as cancer and infectious diseases. The compound's CAS number 1780718-98-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific literature.

One of the key advantages of 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid is its versatility in organic synthesis. The carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other functionalized derivatives. This flexibility makes it a valuable intermediate in the synthesis of more complex molecules. Additionally, the ethyl substituent at the 6-position contributes to the compound's lipophilicity, which can influence its pharmacokinetic properties.

The compound's thienopyridine core is also of interest in computational chemistry and drug design. Molecular docking studies have suggested that this scaffold can interact with various biological targets, including enzymes and receptors. This has led to its exploration in virtual screening campaigns aimed at identifying new lead compounds. As a result, CAS 1780718-98-0 is often referenced in patents and research papers focusing on structure-activity relationships (SAR).

From an industrial perspective, 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid is synthesized through multi-step organic reactions, often involving cyclization and functional group interconversion. Manufacturers and suppliers highlight its purity and stability as critical factors for researchers. The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, facilitating its identification and quality control in laboratory settings.

Environmental and safety considerations are also paramount when working with 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid. While it is not classified as a hazardous material, proper handling procedures are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicity profiles are areas of ongoing research, particularly as sustainability becomes a focal point in chemical innovation.

In conclusion, 3-Amino-6-ethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 1780718-98-0) represents a promising candidate for diverse applications in life sciences and material engineering. Its structural features, synthetic accessibility, and biological relevance make it a subject of continuous exploration. As the scientific community delves deeper into its potential, this compound is likely to remain a key player in the advancement of heterocyclic chemistry and related fields.

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